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Application Notes and Protocols
Introduction

Temavirsen, also known as RG-101, is an N-acetylgalactosamine (GalNAc)-conjugated

antisense oligonucleotide designed to specifically target and inhibit microRNA-122 (miR-122) in

hepatocytes.[1][2] miR-122 is a crucial host factor for the replication of the Hepatitis C virus

(HCV), making Temavirsen a promising therapeutic agent for the treatment of HCV infection.

[1][3] The GalNAc conjugation facilitates targeted delivery to the liver, significantly enhancing

the potency of the oligonucleotide.[2][4] This document provides a detailed guide for the

administration of Temavirsen in various animal models for preclinical efficacy and safety

studies.

Mechanism of Action

Temavirsen is a synthetic antisense oligonucleotide that binds to the mature miR-122

sequence, leading to its degradation and preventing it from facilitating HCV replication. The

GalNAc ligand binds to the asialoglycoprotein receptor (ASGPR) on the surface of

hepatocytes, leading to receptor-mediated endocytosis and efficient uptake of the

oligonucleotide into the target cells.[2][5]

Signaling Pathway of Temavirsen in HCV-Infected Hepatocytes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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